Cas no 84107-20-0 (dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate)

Dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate is a chiral intermediate widely used in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive compounds. Its key advantages include high stereochemical purity, owing to the defined (S)-configuration at both the amino and hydroxyl-bearing carbons, which is critical for enantioselective synthesis. The tert-butoxycarbonyl (Boc) protecting group enhances stability during reactions while allowing selective deprotection under mild acidic conditions. The ester functionalities provide versatility for further derivatization. This compound is valued for its role in constructing complex molecules, such as peptidomimetics and unnatural amino acids, with precise control over stereochemistry. Its consistent quality and reactivity make it a reliable choice for research and industrial applications.
dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate structure
84107-20-0 structure
Product Name:dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate
CAS No:84107-20-0
MF:C11H19NO7
MW:277.271064043045
CID:3037686
PubChem ID:29979090
Update Time:2025-10-31

dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate Chemical and Physical Properties

Names and Identifiers

    • dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate
    • Dimethyl (2s,3s)-2-(t-butoxycarbonylamino)-3-hydroxysuccinate
    • (2S,3S)-Dimethyl 2-((tert-butoxycarbonyl)amino)-3-hydroxysuccinate
    • CS-0370269
    • 84107-20-0
    • Dimethyl (2S,3S)-2-((tert-butoxycarbonyl)amino)-3-hydroxysuccinate
    • 1,4-dimethyl (2S,3S)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxybutanedioate
    • (3S)-N-(tert-Butoxycarbonyl)-3-hydroxy-L-aspartic acid dimethyl ester
    • dimethyl (2S,3S)-2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate
    • AKOS037655813
    • SS-5141
    • Inchi: 1S/C11H19NO7/c1-11(2,3)19-10(16)12-6(8(14)17-4)7(13)9(15)18-5/h6-7,13H,1-5H3,(H,12,16)/t6-,7-/m0/s1
    • InChI Key: JQDATOSTIXPOHJ-BQBZGAKWSA-N
    • SMILES: O(C(N[C@H](C(=O)OC)[C@@H](C(=O)OC)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 277.11600
  • Monoisotopic Mass: 277.11615195Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 111.16000
  • LogP: -0.02250

dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
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dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate Production Method

Additional information on dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate

Recent Advances in the Synthesis and Applications of Dimethyl 2-(S)-[(tert-Butoxycarbonyl)amino]-3-(S)-hydroxysuccinate (CAS: 84107-20-0)

Dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate (CAS: 84107-20-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of peptide and chiral drug development. Recent studies have highlighted its importance in the preparation of β-amino acids, which are crucial for the development of novel therapeutics. This research brief aims to provide an overview of the latest advancements in the synthesis, characterization, and applications of this compound, drawing from recent peer-reviewed literature and industry reports.

A significant focus of recent research has been on optimizing the synthetic routes for dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate. A 2023 study published in the Journal of Organic Chemistry demonstrated an improved asymmetric synthesis method using chiral auxiliaries, achieving a higher yield (85%) and enantiomeric excess (98%) compared to previous methods. The study also emphasized the compound's role as a precursor for the synthesis of β-lactam antibiotics, showcasing its versatility in medicinal chemistry.

In addition to its synthetic applications, dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate has been investigated for its potential in drug delivery systems. A recent patent (US20230183221A1) describes its use in the development of prodrugs for targeted cancer therapy, leveraging its hydroxyl and ester functional groups for conjugation with anticancer agents. This innovation addresses the challenge of poor solubility and bioavailability of certain chemotherapeutic drugs, offering a promising avenue for clinical translation.

Furthermore, the compound's role in green chemistry has gained attention. A 2024 study in Green Chemistry reported a solvent-free enzymatic synthesis of dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate using lipase B from Candida antarctica, achieving a 90% conversion rate under mild conditions. This environmentally friendly approach aligns with the growing demand for sustainable pharmaceutical manufacturing processes.

In conclusion, dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate (CAS: 84107-20-0) continues to be a valuable building block in pharmaceutical research, with recent advancements highlighting its synthetic versatility, therapeutic potential, and sustainability. Future research directions may explore its applications in novel drug formulations and further optimize its production methods to meet industrial-scale demands.

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